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Compound of Interest

1-Decyl-3-methylimidazolium
Compound Name:
bromide

Cat. No.: B061554

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 1-Decyl-3-methylimidazolium bromide ([C10mim]Br), an ionic liquid with diverse
applications in catalysis, electrochemistry, and extraction.[1] This document details the
experimental protocols for its preparation and outlines the key analytical techniques used for its
characterization, presenting quantitative data in accessible formats.

Physicochemical Properties

1-Decyl-3-methylimidazolium bromide is an imidazolium-based ionic liquid. Its key physical
and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C14H27BrN2 [2]
Molecular Weight 303.28 g/mol [2]

Colorless to yellowish liquid or

Appearance white to light yellow crystalline [11[3]
powder

Melting Point -6 °C [1]

CAS Number 188589-32-4 [2][4]

Synthesis Protocol

The synthesis of 1-Decyl-3-methylimidazolium bromide is typically achieved through a direct
alkylation reaction, a type of Sn2 substitution, involving 1-methylimidazole and an alkyl halide.

[5]

Experimental Procedure

A common and effective method for the synthesis of 1-Decyl-3-methylimidazolium bromide
involves the reaction of equimolar amounts of 1-methylimidazole with 1-bromodecane.[5] The
reaction is typically carried out under an inert atmosphere with vigorous stirring to ensure a
complete reaction.

Materials:

e 1-methylimidazole

e 1-bromodecane

o Ethyl acetate (for washing)
Procedure:

 In a two-necked round-bottom flask, combine equimolar amounts of 1-methylimidazole and
1-bromodecane.
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The reaction mixture is heated to approximately 60-70°C.[5]

The mixture is stirred vigorously under a nitrogen atmosphere for 24-48 hours.[5]

After cooling to room temperature, the resulting viscous liquid is washed multiple times with

small portions of ethyl acetate to remove any unreacted starting materials.

The purified product is then dried under vacuum at 70-80°C to yield the final product.

A schematic representation of the synthesis is provided below.

1-Methylimidazole
Reaction . Washing with Drying under .
(60-70°C, 24-48h, N2) Crude [C1Omim]Br Ethyl Acetate Vacuum (70-80°C) Pure [C10mim]Br

1-Bromodecane

Click to download full resolution via product page
Synthesis Workflow for 1-Decyl-3-methylimidazolium Bromide

Characterization Data

The structural integrity and purity of the synthesized 1-Decyl-3-methylimidazolium bromide
are confirmed through various spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are fundamental for elucidating the molecular structure. While
specific spectral data for the decyl derivative can be inferred from closely related analogs,
representative shifts for the imidazolium core and the alkyl chain are predictable. For instance,
the proton at position 2 in the imidazolium ring is characteristically downfield shifted.[6]

A study on related imidazolium bromides provides the following characteristic 13C NMR shifts,
which are expected to be similar for 1-decyl-3-methylimidazolium bromide.[7]
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Carbon Atom Expected Chemical Shift (6, ppm)
N-CH-N ~136

N-CH=CH-N ~123

N-CH=CH-N ~122

N-CH: ~50

N-CHs ~36

Alkyl Chain Carbons 14-32

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is employed to identify the functional groups present in the molecule. The
spectrum of 1-decyl-3-methylimidazolium bromide will exhibit characteristic absorption
bands corresponding to the imidazolium ring and the decyl chain.

Wavenumber (cm—?) Vibrational Assignment
~3150, ~3100 C-H stretching of the imidazolium ring
Asymmetric and symmetric C-H stretching of the
~2925, ~2855 _ _
CHz and CHs groups in the alkyl chain[8]
~1570, ~1460 C=N and C=C stretching of the imidazolium ring
~1170 In-plane C-H bending of the imidazolium ring

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of
the cation. The positive ion mode would show a peak corresponding to the 1-decyl-3-

methylimidazolium cation ([C14H27N2]*).

lon mlz

[Ciomim]* ~209.2
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Thermal Analysis

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to
evaluate the thermal stability of the ionic liquid. Imidazolium-based ionic liquids generally
exhibit good thermal stability. Studies on similar 1-alkyl-3-methylimidazolium bromides indicate
decomposition temperatures well above 200°C.[9][10] Long-term isothermal TGA studies have
shown that some decomposition can occur at temperatures lower than the onset
decomposition temperature determined by fast scan experiments.[11]

The following diagram illustrates a general workflow for the characterization of the synthesized
ionic liquid.
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Characterization Workflow for 1-Decyl-3-methylimidazolium Bromide

Applications in Drug Development

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.mdpi.com/1422-0067/23/18/10966
https://www.researchgate.net/publication/222939002_Thermodynamic_properties_of_1-alkyl-3-methylimidazolium_bromide_ionic_liquids
https://www.researchgate.net/publication/202142023_Thermal_Stability_and_Moisture_Uptake_of_1-Alkyl-3-methylimidazolium_Bromide
https://www.benchchem.com/product/b061554?utm_src=pdf-body-img
https://www.benchchem.com/product/b061554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

lonic liquids like 1-Decyl-3-methylimidazolium bromide are gaining attention in the
pharmaceutical and biomedical fields. Their unique properties, such as low viscosity and high
thermal stability, make them suitable for various applications.[1] They have been investigated
for their potential as solvents for drug delivery, in the extraction of bioactive compounds, and as
antimicrobial agents.[1] The biocompatibility and potential antitumor activity of similar
imidazolium ionic liquids are also areas of active research.[5]

This guide provides a foundational understanding of the synthesis and characterization of 1-
Decyl-3-methylimidazolium bromide, offering researchers and professionals a detailed
starting point for their work with this versatile ionic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b061554#synthesis-and-characterization-
of-1-decyl-3-methylimidazolium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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